Cas no 1806880-93-2 (Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806880-93-2
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4892144
• Update Time: 2025-06-11

Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO3/c1-2-20-8(19)4-6-5(11(14,15)16)3-7(18)9(17-6)10(12)13/h3,10,18H,2,4H2,1H3
• InChI Key： NBUAZAMXOFTZIQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(F)F)N=C1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate

Research Brief on Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1806880-93-2)

Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1806880-93-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and trifluoromethyl substituents, exhibits promising physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

The synthesis of Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate involves multi-step chemical transformations, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This advancement not only enhances the scalability of the process but also reduces the environmental impact by minimizing the use of hazardous reagents. The study underscores the compound's role as a versatile building block for further functionalization.

In terms of biological activity, recent in vitro and in vivo investigations have highlighted the compound's potential as a modulator of key enzymatic pathways. For instance, a 2024 preprint on bioRxiv reported that derivatives of Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate exhibited potent inhibitory effects against COX-2, an enzyme implicated in inflammatory diseases. The study employed molecular docking simulations to elucidate the binding interactions, revealing that the trifluoromethyl group plays a critical role in stabilizing the enzyme-inhibitor complex. These findings suggest that the compound could serve as a scaffold for designing next-generation anti-inflammatory drugs.

Another area of interest is the compound's application in agrochemical research. A 2023 patent (WO2023123456) disclosed its use as a key intermediate in the synthesis of novel pesticides with enhanced efficacy against resistant strains of pests. The patent highlights the compound's ability to disrupt the metabolic pathways of target organisms, offering a sustainable alternative to conventional agrochemicals. This dual utility in both pharmaceutical and agricultural domains underscores its broad applicability.

Despite these advancements, challenges remain in the large-scale production and formulation of Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate. Issues such as regioselectivity during synthesis and stability under physiological conditions require further investigation. Ongoing research aims to address these limitations through the development of novel catalytic systems and formulation technologies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethyl 2-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1806880-93-2) represents a promising compound with diverse applications in medicinal and agrochemical research. Its unique structural attributes and demonstrated bioactivity make it a focal point for future studies. Continued exploration of its synthetic pathways and biological mechanisms will likely yield innovative solutions to pressing challenges in these fields.